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Compound of Interest

Compound Name: Spermine(HBBB)

Cat. No.: B038502 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of all laboratory chemicals is paramount. This document provides essential,

immediate safety and logistical information for handling Spermine, including operational and

disposal plans, to foster a secure research environment.

Quantitative Data Summary
Spermine is a corrosive chemical that requires careful handling.[1] The following table

summarizes key quantitative data for Spermine.
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Property Value Source

CAS Number 71-44-3 [2]

EC Number 200-754-2 [2]

Molecular Formula C10H26N4 [3]

Molecular Weight 202.34 g/mol [3]

Appearance Colorless solid [3]

Flash Point 110°C (230°F) - closed cup [4]

Acute Oral Toxicity (LD50, Rat) 600 mg/kg [5]

Acute Intraperitoneal Toxicity

(LD50, Rat)
33 mg/kg [4]

Acute Intravenous Toxicity

(LD50, Rat)
65 mg/kg [4]

Storage Temperature 2-8°C [3][4][6]

Hazard Identification and Personal Protective
Equipment (PPE)
Spermine is classified as a substance that can cause severe skin burns and serious eye

damage.[1][7][8] In some forms, it may be fatal upon contact with skin and harmful if

swallowed.[1] Therefore, stringent adherence to PPE protocols is mandatory.
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Protection Type
Specific
Recommendations

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

PVC) tested according to EN

374.[1]

To prevent skin contact and

burns; Spermine can be fatal

upon skin contact.[1]

Eye and Face Protection

Chemical safety goggles with

side shields are mandatory. A

full-face shield is also

recommended, especially

when handling larger

quantities or if there is a splash

hazard.[1][9]

To protect eyes from severe

and potentially irreversible

damage from splashes or dust.

[1]

Skin and Body Protection

A complete suit protecting

against chemicals or a lab coat

with long sleeves, ensuring no

exposed skin.[1][3]

To protect the skin from burns

and absorption of the

chemical.[1]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used,

especially if not handled in a

fume hood or if dust is

generated.[1][4]

To prevent irritation of the

respiratory tract and potential

systemic effects from

inhalation.[1]

Operational Plan: Step-by-Step Handling Protocol
Handling Spermine requires a controlled environment to minimize exposure risk. All operations

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[10]

Inspect all PPE for integrity before use.[1]
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Prepare the work area by covering surfaces with absorbent, disposable bench paper.

Have spill cleanup materials readily available.

Handling:

Avoid the formation of dust and aerosols during handling.[1][3][4]

When weighing, use a balance inside a chemical fume hood or a ventilated enclosure.

For solution preparation, slowly add Spermine to the solvent to avoid splashing.

Keep containers tightly closed when not in use.[3][4][9]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][9]

Launder contaminated clothing separately before reuse.[9]

Emergency Procedures
In case of accidental exposure, immediate action is critical.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing all contaminated clothing and shoes.[1] Seek immediate medical

attention.[1]

Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids

open.[1] Remove contact lenses if present and easy to do. Continue rinsing for at least 15

minutes.[1] Seek immediate medical attention.[1]
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Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water.[1][3] Never give

anything by mouth to an unconscious person.[1][3] Seek immediate medical attention.[1]

Disposal Plan
Spermine and any contaminated materials must be disposed of as hazardous waste.[1]

Waste Collection: Collect waste Spermine and contaminated materials (e.g., gloves, bench

paper, pipette tips) in a designated, properly labeled, and sealed container.

Disposal Method: Engage a licensed professional waste disposal service for the disposal of

this material.[1][4] Do not mix with other waste.[1]

Container Disposal: Uncleaned containers should be treated as the product itself and

disposed of accordingly.[1]
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Workflow for Safe Handling of Spermine

Preparation

Don PPE

Verify safety equipment

Handling in Fume Hood

Enter controlled area

Decontamination & Cleanup

After experiment completion

Waste Disposal

Segregate hazardous waste
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Secure waste container

Wash Hands

Exit controlled area
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Caption: A step-by-step workflow for the safe handling of Spermine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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